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Introduction

In the landscape of atomic physics and spectroscopy, the Rydberg constant (Rw) stands as a
cornerstone, fundamentally linking the spectral lines of atoms to a set of universal physical
constants. First identified empirically by Johannes Rydberg, its theoretical basis was later
elucidated by Niels Bohr, marking a monumental achievement for early quantum mechanics.[1]
[2] This constant represents the limiting wavenumber of a photon that can be emitted from a
hydrogen atom as the electron transitions from an infinite energy level to the ground state.[3][4]
Its precise determination not only validates the principles of quantum electrodynamics (QED)
but also serves as a crucial component in the determination of other fundamental constants.[4]
This technical guide provides an in-depth exploration of the theoretical underpinnings of the
Rydberg constant, details the experimental protocols for its determination, and presents the
relevant quantitative data in a structured format.

. Theoretical Basis and Derivation

The Rydberg constant is not a fundamental constant in itself but is a composite of several
fundamental constants of nature.[5] Its theoretical value can be derived from the principles of
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the Bohr model of the hydrogen atom, which, despite its simplifications, provides a remarkably
accurate initial framework.[2][6]

The Bohr model is predicated on several key postulates:
o Electrons exist in discrete, quantized energy levels or orbits.[2]
e An electron in a stable orbit does not radiate energy.[2]

e An electron can transition between these orbits by absorbing or emitting a photon of a
specific energy, corresponding to the energy difference between the levels.[2]

The derivation begins by equating the Coulomb force of attraction between the proton and the
electron with the centripetal force required for the electron's circular orbit. The quantization of
angular momentum is then introduced as a foundational condition. This series of logical steps,
outlined in the diagram below, ultimately expresses the energy of each quantized level in terms
of fundamental constants. The Rydberg constant emerges as the prefactor in the equation
describing the wavenumber of the photon emitted during an electronic transition.
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Start: Bohr's Postulates
- Quantized energy levels

- Stable, non-radiating orbits

Apply to Hydrogen Atom Introduce Quantum Constraint

Classical Mechanics Foundation: Quantum Condition:
Coulomb Force = Centripetal Force Quantization of Angular Momentum
(ke?/r2) = (mv3/r) (mvr = nh)

Derive Quantized Radius (r_n):
Combine classical force and quantum condition

Derive Quantized Total Energy (E_n):
Sum of Kinetic and Potential Energy
E_n =-ke?/(2r_n)

Substitute r_n into E_n:

E n=-(m_e*eM)/(8*¢_02*h2*n?)

Consider electron transition
fromn_iton_f

Energy of Emitted Photon (AE):
AE =E_i-E_f=hc/A

i

Derive Rydberg Formula for Wavenumber (1/A):
1I/A=(m_e*eM)/(8*e_02*h3*c)* (1/n_f2- 1/n_i2)

Isolate the constant prefactor

Identify the Rydberg Constant (Ro):

Ro=(m_e*eM)/(8*¢_02* h3*c)

Click to download full resolution via product page

Figure 1: Derivation of the Rydberg Constant from Bohr's Model.
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The formula for the Rydberg constant for an infinitely massive nucleus (R~) is therefore:
Roo = (mee?) / (8€02h3c)

Where:

Me is the rest mass of the electron.[7]

e is the elementary charge.[7]

€o IS the permittivity of free space.[7]

h is the Planck constant.[7]

c is the speed of light in a vacuum.[7]

For a nucleus with a finite mass (M), the electron's mass is replaced by the reduced mass of
the system (U = meM / (me + M)), leading to a nucleus-specific Rydberg constant (Rm).[1][4]

Il. Quantitative Data Summary

The Rydberg constant has been measured with extraordinary precision and its value is
expressed in various units.[1][4] The following tables summarize these values and its
relationship with other fundamental constants.

Table 1: Values of the Rydberg Constant (Rw)

Unit Value

Wavenumber 10,973,731.568160 m~t
Frequency 3.2898419602508 x 101> Hz[1]
Energy (Joules) 2.1798723611035 x 10718 ]
Energy (eV) 13.605693122994 eV

Source: CODATA 2018 recommended values.
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Table 2: Rydberg Constant for Selected Hydrogen Isotopes

Isotope Symbol Value (m~?)
Protium (*H) RH 10,967,758.3
Deuterium (2H) RD 10,970,742.7
Tritium (3H) RT 10,971,735.0

Note: These values account for the reduced mass of each specific nucleus.

lll. Experimental Determination of the Rydberg
Constant

The determination of the Rydberg constant has evolved from classical spectroscopic methods
to high-precision laser spectroscopy, which requires corrections from quantum
electrodynamics.

A. Classical Determination via Hydrogen Emission
Spectroscopy

A foundational experiment to determine the Rydberg constant involves measuring the
wavelengths of the visible spectral lines of hydrogen (the Balmer series) using a diffraction
grating spectrometer.[8][9]

Experimental Protocol:
e Setup and Calibration:

o A high-voltage power supply is used to excite hydrogen gas in a discharge tube, causing it
to emit light.[7][9]

o A spectrometer, consisting of a collimator, a diffraction grating, and a telescope, is aligned.
[7] The collimator is focused to produce a parallel beam of light from the discharge tube's
slit.
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o The diffraction grating's spacing (d) is calibrated by observing the diffraction pattern of a
source with well-known spectral lines, such as a mercury or sodium lamp.[8][9]

o Data Acquisition:

o The light from the hydrogen discharge tube is passed through the diffraction grating, which
disperses the light into its constituent wavelengths.[7]

o The telescope is used to view the diffracted spectral lines of the Balmer series (transitions
where the final state is n=2).[8] Four lines are typically visible: red (H-a, n=3 - 2), blue-
green (H-B, n=4 - 2), and two violet lines (H-y, n=5-2 and H-6, n=6 - 2).[7]

o The diffraction angle (8) for each spectral line is measured with high precision using the
spectrometer's goniometer for multiple orders of diffraction (m).[7]

o Data Analysis:

o The wavelength (A) of each observed spectral line is calculated using the grating equation:
d sin(6) = mA.

o The Rydberg formula is rearranged to the linear form: 1/A = RH (1/22 - 1/ni2), where ni is
the initial principal quantum number (3, 4, 5, 6).

o Agraph of 1/A (wavenumber) versus (1/4 - 1/ni?) is plotted.

o The slope of the best-fit line of this graph yields the experimental value for the Rydberg
constant for hydrogen (RH).[10]
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1. Setup & Calibration
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Figure 2: Experimental Workflow for Determining the Rydberg Constant.
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B. High-Precision Measurements and QED Corrections

Modern determinations of the Rydberg constant achieve uncertainties of parts per trillion by
employing advanced techniques like Doppler-free two-photon laser spectroscopy.[4][11] At this
level of precision, the simple Bohr model is insufficient, and corrections arising from quantum
electrodynamics (QED) become critical.[1][2]

The primary QED correction is the Lamb shift, which is a small energy difference between the
2S1/2 and 2P1/2 states of the hydrogen atom. According to the Dirac equation, these states
should be degenerate, but interactions between the electron and vacuum energy fluctuations
lift this degeneracy.[12] This shift, along with other effects like finite nuclear size, vacuum
polarization, and electron self-energy, must be precisely calculated and accounted for when
determining the Rydberg constant from experimental transition frequency measurements.[2][6]
[13] High-precision experiments now serve as stringent tests of these QED calculations.

Key QED Effects

Lamb Shift - .
(Vacuum energy fluctuations) Finite Nuclear Size Electron Self-Energy

Requires Correction by

Bohr Model Energy Levels
(Degenerate States, e.g., 2S1/2 and 2P1/2)

Theoretically Predicts

High-Precision Spectroscopy
(e.g., Doppler-Free Two-Photon Spectroscopy)

Quantum Electrodynamics (QED) Corrections

xperimentally Measures

/

Observed Transition Frequencies Refined Theoretical Energy Levels
(Measured with high accuracy) (Non-degenerate states)

Determines via comparison with

Precise Value of Rydberg Constant (Reo)
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Figure 3: The Role of QED Corrections in Precision Measurement.

IV. Conclusion

The Rydberg constant is a powerful testament to the predictive power of quantum mechanics.
Its theoretical basis, rooted in the foundational principles of atomic structure, allows for its
calculation from a set of more fundamental constants. Experimental determination of its value,
from classical spectroscopy to modern high-precision measurements, has not only confirmed
the theoretical framework but also pushed the boundaries of our understanding of quantum
electrodynamics. For researchers in the physical and life sciences, a firm grasp of the Rydberg
constant's theoretical origins is essential for appreciating the intricate and quantifiable nature of
the atomic world.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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